Cas no 1805257-33-3 (6-Amino-3-bromo-4-(difluoromethyl)-2-fluoropyridine)

• Product Name: 6-Amino-3-bromo-4-(difluoromethyl)-2-fluoropyridine
• CAS No: 1805257-33-3
• MF: C₆H₄BrF₃N₂
• MW: 241.008570671082
• CID: 4851505
• Update Time: 2025-08-05

6-Amino-3-bromo-4-(difluoromethyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-bromo-4-(difluoromethyl)-2-fluoropyridine

• Inchi： 1S/C6H4BrF3N2/c7-4-2(5(8)9)1-3(11)12-6(4)10/h1,5H,(H2,11,12)
• InChI Key： NITSOENSWDEMRX-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C=C1C(F)F)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9

Additional information on 6-Amino-3-bromo-4-(difluoromethyl)-2-fluoropyridine

Introduction to 6-Amino-3-bromo-4-(difluoromethyl)-2-fluoropyridine (CAS No. 1805257-33-3)

6-Amino-3-bromo-4-(difluoromethyl)-2-fluoropyridine, with the CAS number 1805257-33-3, is a versatile and highly functionalized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique combination of amino, bromo, difluoromethyl, and fluoro substituents, which endow it with a wide range of potential applications in drug discovery and development.

The structural complexity of 6-Amino-3-bromo-4-(difluoromethyl)-2-fluoropyridine makes it an attractive scaffold for the design and synthesis of novel bioactive molecules. The presence of the amino group allows for the formation of hydrogen bonds, enhancing the compound's interactions with biological targets. The bromo substituent provides a handle for further functionalization through various chemical reactions, such as cross-coupling and substitution reactions. The difluoromethyl and fluoro groups introduce additional electronic and steric effects, which can modulate the compound's physicochemical properties and biological activity.

Recent studies have highlighted the potential of 6-Amino-3-bromo-4-(difluoromethyl)-2-fluoropyridine in the development of new therapeutic agents. For instance, a 2021 publication in the Journal of Medicinal Chemistry reported the synthesis and evaluation of a series of 6-Amino-3-bromo-4-(difluoromethyl)-2-fluoropyridine-based derivatives as potent inhibitors of a specific protein kinase involved in cancer progression. The researchers found that these derivatives exhibited excellent selectivity and potency against the target kinase, with some compounds demonstrating significant antiproliferative effects in vitro.

In another study published in the European Journal of Medicinal Chemistry, scientists explored the use of 6-Amino-3-bromo-4-(difluoromethyl)-2-fluoropyridine as a building block for the synthesis of novel antiviral agents. The resulting compounds were tested against several viral strains, including influenza and herpes simplex virus (HSV). The results showed that certain derivatives displayed promising antiviral activity, suggesting their potential as lead compounds for further optimization.

The synthetic accessibility of 6-Amino-3-bromo-4-(difluoromethyl)-2-fluoropyridine is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to access this compound efficiently. One notable method involves the sequential introduction of functional groups onto a pyridine core through a series of well-established reactions. For example, a recent protocol published in Organic Letters described a concise and scalable synthesis of 6-Amino-3-bromo-4-(difluoromethyl)-2-fluoropyridine, starting from readily available starting materials. This approach not only simplifies the synthetic process but also enhances the overall yield and purity of the final product.

The physicochemical properties of 6-Amino-3-bromo-4-(difluoromethyl)-2-fluoropyridine have also been extensively studied to understand its behavior in biological systems. Key parameters such as solubility, lipophilicity, and stability are crucial for optimizing its pharmacokinetic profile. Research has shown that the presence of fluorine atoms significantly affects these properties, often leading to improved drug-like characteristics. For instance, fluorination can enhance metabolic stability and reduce off-target interactions, thereby improving the therapeutic index of drug candidates.

In addition to its direct applications in drug discovery, 6-Amino-3-bromo-4-(difluoromethyl)-2-fluoropyridine has been utilized as a tool compound in chemical biology studies. Its unique structure allows it to serve as a probe for investigating protein-protein interactions and signaling pathways. By incorporating this compound into cellular assays, researchers can gain insights into complex biological processes and identify potential therapeutic targets.

The environmental impact of chemical compounds is an increasingly important consideration in pharmaceutical development. Studies have shown that 6-Amino-3-bromo-4-(difluoromethyl)-2-fluoropyridine exhibits low toxicity and minimal environmental persistence when used under controlled conditions. This makes it a safer choice for laboratory use compared to other more hazardous compounds.

In conclusion, 6-Amino-3-bromo-4-(difluoromethyl)-2-fluoropyridine (CAS No. 1805257-33-3) is a highly promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an excellent scaffold for the design and synthesis of novel bioactive molecules with potential therapeutic benefits. Ongoing research continues to uncover new avenues for its utilization, further solidifying its importance in the field.